Cas no 189138-13-4 (2-amino-2-(2,4-difluorophenyl)acetonitrile)

• Product Name: 2-amino-2-(2,4-difluorophenyl)acetonitrile
• CAS No: 189138-13-4
• MF: C₈H₆F₂N₂
• MW: 168.143448352814
• CID: 4627301
• PubChem ID: 16767748
• Update Time: 2024-03-03

2-amino-2-(2,4-difluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,4-difluorophenyl)acetonitrile

• Inchi： 1S/C8H6F2N2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,8H,12H2
• InChI Key： FKLPIKQXWNNKSV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)N)F

Computed Properties

• Exact Mass: 168.04990452g/mol
• Monoisotopic Mass: 168.04990452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds